molecular formula C24H26N4O4S B2950302 7-(4-(4-benzylpiperazin-1-yl)-4-oxobutyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one CAS No. 896704-57-7

7-(4-(4-benzylpiperazin-1-yl)-4-oxobutyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one

Cat. No. B2950302
CAS RN: 896704-57-7
M. Wt: 466.56
InChI Key: KCEKNRBBVSCHRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-(4-(4-benzylpiperazin-1-yl)-4-oxobutyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one is a useful research compound. Its molecular formula is C24H26N4O4S and its molecular weight is 466.56. The purity is usually 95%.
BenchChem offers high-quality 7-(4-(4-benzylpiperazin-1-yl)-4-oxobutyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-(4-benzylpiperazin-1-yl)-4-oxobutyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 4-(4-benzylpiperazin-1-yl)-4-oxobutanoic acid with 2-amino-4,5-dimethoxybenzoic acid, followed by cyclization and thionation to form the final product.", "Starting Materials": [ "4-(4-benzylpiperazin-1-yl)-4-oxobutanoic acid", "2-amino-4,5-dimethoxybenzoic acid", "Thionating agent", "Coupling reagents", "Solvents" ], "Reaction": [ "Step 1: Coupling of 4-(4-benzylpiperazin-1-yl)-4-oxobutanoic acid with 2-amino-4,5-dimethoxybenzoic acid using coupling reagents in a suitable solvent to form the intermediate product.", "Step 2: Cyclization of the intermediate product using a suitable cyclization agent to form the cyclized product.", "Step 3: Thionation of the cyclized product using a thionating agent to form the final product." ] }

CAS RN

896704-57-7

Product Name

7-(4-(4-benzylpiperazin-1-yl)-4-oxobutyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one

Molecular Formula

C24H26N4O4S

Molecular Weight

466.56

IUPAC Name

7-[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one

InChI

InChI=1S/C24H26N4O4S/c29-22(27-11-9-26(10-12-27)15-17-5-2-1-3-6-17)7-4-8-28-23(30)18-13-20-21(32-16-31-20)14-19(18)25-24(28)33/h1-3,5-6,13-14H,4,7-12,15-16H2,(H,25,33)

InChI Key

KCEKNRBBVSCHRC-UHFFFAOYSA-N

SMILES

C1CN(CCN1CC2=CC=CC=C2)C(=O)CCCN3C(=O)C4=CC5=C(C=C4NC3=S)OCO5

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.